Cas no 85730-36-5 (2-Chloro-6-(trifluoromethyl)pyrimidin-4-amine)

2-Chloro-6-(trifluoromethyl)pyrimidin-4-amine structure
85730-36-5 structure
Product Name:2-Chloro-6-(trifluoromethyl)pyrimidin-4-amine
CAS No:85730-36-5
MF:C5H3ClF3N3
MW:197.545629739761
MDL:MFCD11558917
CID:60911
PubChem ID:13086908
Update Time:2024-10-26

2-Chloro-6-(trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-(trifluoromethyl)pyrimidin-4-amine
    • 2-Chloro-6-(trifluoromethyl)-4-pyrimidinamine
    • 4-Amino-2-chloro-6-trifluoromethylpyrimidine
    • PubChem17002
    • SB16104
    • ST2416765
    • AB0027040
    • W8822
    • 4-Amino-2-chloro-6-(trifluoromethyl)pyrimidine
    • 4-Pyrimidinamine,2-chloro-6-(trifluoromethyl)-
    • 730C365
    • 2-Chloro-6-(trifluoromethyl)-4-pyrimidinamine (ACI)
    • CS-0045811
    • AKOS006318095
    • SCHEMBL19174511
    • DTXSID20517741
    • SY021515
    • EN300-133088
    • DB-076428
    • XPOXHSQGNDLFPT-UHFFFAOYSA-N
    • MFCD11558917
    • DS-1003
    • 85730-36-5
    • AC-27630
    • MDL： MFCD11558917
    • Inchi： 1S/C5H3ClF3N3/c6-4-11-2(5(7,8)9)1-3(10)12-4/h1H,(H2,10,11,12)
    • InChI Key： XPOXHSQGNDLFPT-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(N)N=C(Cl)N=1)(F)F

Computed Properties

  • Exact Mass: 196.99700
  • Monoisotopic Mass: 196.9967593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.598
  • Melting Point: 191-192 ºC
  • Boiling Point: 316℃ at 760 mmHg
  • Flash Point: 315.963 °C at 760 mmHg
  • Refractive Index: 1.503
  • PSA: 51.80000
  • LogP: 2.31220
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Chloro-6-(trifluoromethyl)pyrimidin-4-amine Security Information

2-Chloro-6-(trifluoromethyl)pyrimidin-4-amine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-6-(trifluoromethyl)pyrimidin-4-amine Pricemore >>

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abcr
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2-Chloro-6-(trifluoromethyl)pyrimidin-4-amine Production Method

Production Method 1

85730-34-3 85730-34-3
85730-36-5 85730-36-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Phosphorus oxychloride
2.1 Reagents: Ammonia
Reference
Pyrimidines. 6. 6-Trifluoromethyl chloropyrimidines and related compounds
Gershon, Herman; et al, Journal of Heterocyclic Chemistry, 1983, 20(1), 219-23

Production Method 2

368-54-7 368-54-7
85730-36-5 85730-36-5
Reaction Conditions
1.1 Reagents: Water Solvents: Water
2.1 Reagents: Hydrochloric acid ,  Phosphorus oxychloride ,  Phosphorus pentachloride
3.1 Reagents: Ammonia
Reference
Pyrimidines. 6. 6-Trifluoromethyl chloropyrimidines and related compounds
Gershon, Herman; et al, Journal of Heterocyclic Chemistry, 1983, 20(1), 219-23

Production Method 3

372-31-6 372-31-6
85730-36-5 85730-36-5
Reaction Conditions
1.1 Catalysts: Sodium ethoxide
2.1 Reagents: Water Solvents: Water
3.1 Reagents: Phosphorus oxychloride ,  Phosphorus pentachloride
4.1 Reagents: Ammonia
Reference
Pyrimidines. 6. 6-Trifluoromethyl chloropyrimidines and related compounds
Gershon, Herman; et al, Journal of Heterocyclic Chemistry, 1983, 20(1), 219-23

Production Method 4

16097-64-6 16097-64-6
85730-36-5 85730-36-5
Reaction Conditions
1.1 Reagents: Ammonia
Reference
Pyrimidines. 6. 6-Trifluoromethyl chloropyrimidines and related compounds
Gershon, Herman; et al, Journal of Heterocyclic Chemistry, 1983, 20(1), 219-23

Production Method 5

672-45-7 672-45-7
85730-36-5 85730-36-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Phosphorus oxychloride ,  Phosphorus pentachloride
2.1 Reagents: Ammonia
Reference
Pyrimidines. 6. 6-Trifluoromethyl chloropyrimidines and related compounds
Gershon, Herman; et al, Journal of Heterocyclic Chemistry, 1983, 20(1), 219-23

Production Method 6

85730-37-6 85730-37-6
85730-36-5 85730-36-5
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Catalysts: N,N-Diethylaniline
2.1 Reagents: Ammonia
Reference
Pyrimidines. 6. 6-Trifluoromethyl chloropyrimidines and related compounds
Gershon, Herman; et al, Journal of Heterocyclic Chemistry, 1983, 20(1), 219-23

2-Chloro-6-(trifluoromethyl)pyrimidin-4-amine Raw materials

2-Chloro-6-(trifluoromethyl)pyrimidin-4-amine Preparation Products

2-Chloro-6-(trifluoromethyl)pyrimidin-4-amine Related Literature

85730-36-5 (2-Chloro-6-(trifluoromethyl)pyrimidin-4-amine) Related Products

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